N1-(2-fluorophenyl)-N2-(4-(furan-3-yl)benzyl)oxalamide

• IUPAC Name: N'-(2-fluorophenyl)-N-[[4-(furan-3-yl)phenyl]methyl]oxamide
• InChI: InChI=1S/C19H15FN2O3/c20-16-3-1-2-4-17(16)22-19(24)18(23)21-11-13-5-7-14(8-6-13)15-9-10-25-12-15/h1-10,12H,11H2,(H,21,23)(H,22,24)
• InChI Key: PLFTWRNZTZTXRO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C(=O)NCC2=CC=C(C=C2)C3=COC=C3)F
• Molecular Formula: C19H15FN2O3
• Molecular Weight: 338.3 g/mol

Description

N1-(2-fluorophenyl)-N2-(4-(furan-3-yl)benzyl)oxalamide, also known as FOB or FOB-SU, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound belongs to the family of oxalamide derivatives and has been shown to possess unique properties that make it a promising candidate for drug development.

Scientific Research Applications

Organic Light-Emitting Diodes (OLEDs)

Overview: This compound has garnered interest in the field of OLEDs due to its unique properties. Let’s explore its applications:

Hole Blocking Materials (HBMs):

• Dibenzo[b,d]furan and Dibenzo[b,d]thiophene Molecular Dimers : Researchers have designed and synthesized novel hole blocking materials based on dibenzo[b,d]furan and dibenzo[b,d]thiophene molecular dimers. .

Antitubercular Activity

Overview: The compound’s derivatives have been investigated for their potential antitubercular activity:

(E)-1-(2-(1H-indol-3-yl)-5-(pyridin-4-yl)-1,3,4-oxadiazol-3(2H)-yl)-3-(substitutedphenyl)prop-2-en-1-one:

• Biological Potential : This derivative, derived from pyridine and indole, was prepared and tested against Mycobacterium tuberculosis (H37Ra MTB) and Mycobacterium bovis (BCG) in vitro. .

Antibacterial Activity

Overview: The compound’s furan derivatives have been evaluated for antibacterial properties:

Furan Derivatives Bearing a Rhodanine Moiety:

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